Cas no 1904187-36-5 (4-acetyl-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide)

• Product Name: 4-acetyl-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide
• CAS No: 1904187-36-5
• MF: C₁₆H₁₄N₄O₄
• MW: 326.30676317215
• CID: 5962758
• PubChem ID: 92129841
• Update Time: 2025-06-08

4-acetyl-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide
• F6524-6426
• 4-acetyl-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• 1904187-36-5
• 4-acetyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide
• AKOS025390946
• 4-acetyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• Inchi： 1S/C16H14N4O4/c1-9-7-13(19-23-9)15-18-14(24-20-15)8-17-16(22)12-5-3-11(4-6-12)10(2)21/h3-7H,8H2,1-2H3,(H,17,22)
• InChI Key： UHEZVTZSLNWTSP-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2C=CC(C(C)=O)=CC=2)=O)=NC(C2C=C(C)ON=2)=N1

Computed Properties

• Exact Mass: 326.10150494g/mol
• Monoisotopic Mass: 326.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-acetyl-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide

Exploring the Potential of 4-acetyl-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide (CAS No. 1904187-36-5) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 4-acetyl-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide (CAS No. 1904187-36-5) has emerged as a compound of significant interest. This molecule, characterized by its unique oxadiazole and oxazole heterocyclic scaffolds, represents a promising candidate for therapeutic applications. Researchers are increasingly focusing on its potential role in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine and personalized healthcare.

The structural complexity of 4-acetyl-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide offers multiple sites for molecular interactions, making it a versatile building block in drug design. Its acetylbenzamide moiety, combined with the methyl-oxadiazole group, suggests potential kinase inhibition properties—a hot topic in oncology research. Recent studies have highlighted the importance of such compounds in addressing drug-resistant cancers, a frequently searched topic in scientific databases and AI-driven literature reviews.

From a synthetic chemistry perspective, the CAS No. 1904187-36-5 compound exemplifies advancements in heterocyclic synthesis. Its 1,2,4-oxadiazole core is particularly noteworthy, as this motif is known for its metabolic stability and bioavailability—key factors in modern pharmacokinetic optimization. These attributes resonate with the pharmaceutical industry's growing demand for compounds that balance efficacy with safety profiles, a recurring theme in drug development forums and patent literature.

The 5-methyl-1,2-oxazol-3-yl subunit within this molecule has drawn attention for its potential anti-inflammatory effects, coinciding with rising public interest in chronic inflammation management. As search engine analytics reveal increasing queries about natural alternatives to NSAIDs, synthetic compounds like this benzamide derivative offer scientifically validated alternatives. Its mechanism may involve modulation of COX-2 pathways, though further in vivo validation is required—a point frequently emphasized in translational research discussions.

In the context of neurodegenerative disease research—another trending topic in medical science—the 4-acetyl-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide structure shows intriguing possibilities. Computational models suggest its ability to cross the blood-brain barrier, a crucial property for CNS-targeted therapeutics. This aligns with growing online searches about Alzheimer's disease interventions and neuroprotective agents, making it a timely subject for research publications.

The compound's oxadiazole-methylbenzamide hybrid architecture also positions it as a potential candidate for antimicrobial applications. With global attention on antibiotic resistance—a top-searched public health concern—the development of novel scaffolds like this represents a strategic approach to next-generation anti-infectives. Its oxazole-oxadiazole combination may disrupt microbial cell wall synthesis, though comprehensive MIC testing would be necessary to confirm this hypothesis.

From a commercial standpoint, the availability of CAS 1904187-36-5 through specialized chemical suppliers facilitates its investigation across multiple research domains. The compound's structure-activity relationship (SAR) studies could yield valuable insights for fragment-based drug design—a methodology gaining traction in pharmaceutical R&D circles. This connects with frequent searches about rational drug design strategies and computational chemistry tools in professional networks.

As the scientific community continues to explore multi-target directed ligands (MTDLs) for complex diseases, 4-acetyl-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide presents an interesting case study. Its potential to interact with both enzyme targets and receptor systems makes it relevant to current discussions about polypharmacology—a subject generating substantial engagement in research gate forums and academic social media.

In conclusion, 4-acetyl-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide (CAS No. 1904187-36-5) embodies the innovation driving contemporary medicinal chemistry. Its structural features address multiple drug discovery challenges while aligning with trending research interests—from targeted cancer therapies to neuroprotection strategies. As investigation continues, this compound may well emerge as a valuable tool in developing the next generation of therapeutic agents.